N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide

• Molecular Formula: C16H12F5NO2
• Molecular Weight: 345.26 g/mol
• IUPAC Name: N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide
• InChI: InChI=1S/C16H12F5NO2/c1-9-7-11(17)5-6-13(9)22-14(23)10-3-2-4-12(8-10)24-16(20,21)15(18)19/h2-8,15H,1H3,(H,22,23)
• InChI Key: CBERMBFLJNETJJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=CC(=CC=C2)OC(C(F)F)(F)F

Description

N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide, also known as Compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and biological research.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide X is not fully understood. However, it has been suggested that this compound X may inhibit the activity of certain enzymes and proteins involved in cell proliferation and survival, leading to the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound X has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, this compound X has been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth. However, the biochemical and physiological effects of this compound X on normal cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide X has several advantages for lab experiments, including its potent antitumor activity, its ability to induce apoptosis in cancer cells, and its potential as a lead compound for the development of novel anticancer agents. However, this compound X has several limitations, including its low solubility in water, its potential toxicity, and its limited availability.

Future Directions

There are several future directions for the research and development of N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide X. These include:
1. Investigation of the mechanism of action of this compound X on cancer cells and normal cells.
2. Development of novel anticancer agents based on the structure of this compound X.
3. Optimization of the synthesis method for this compound X to improve yield and purity.
4. Investigation of the pharmacokinetics and pharmacodynamics of this compound X in animal models.
5. Evaluation of the safety and toxicity of this compound X in animal models.
6. Investigation of the potential applications of this compound X in other fields, such as agricultural chemistry and material science.
In conclusion, this compound X is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound X have been discussed in this paper. Further research is needed to fully understand the potential of this compound X in various fields.

Synthesis Methods

N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide X can be synthesized using a multi-step process involving various chemical reactions. The first step involves the synthesis of 4-fluoro-2-methylphenylamine, which is then reacted with 1,1,2,2-tetrafluoroethanol to produce 4-fluoro-2-methylphenyl-3-(1,1,2,2-tetrafluoroethoxy)aniline. This intermediate product is then reacted with benzoyl chloride to produce this compound X. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-3-(1,1,2,2-tetrafluoroethoxy)benzamide X has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug design, and biological research. In medicinal chemistry, this compound X has been shown to exhibit potent antitumor activity against various cancer cell lines. In drug design, this compound X has been used as a lead compound for the development of novel anticancer agents. In biological research, this compound X has been used to investigate the mechanism of action of various proteins and enzymes.